Cas no 606080-43-7 (Methyl 2-cyano-5-fluorobenzoate)

• Product Name: Methyl 2-cyano-5-fluorobenzoate
• CAS No: 606080-43-7
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD11042789
• CID: 1079720
• PubChem ID: 11984295
• Update Time: 2025-07-24

Methyl 2-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyano-5-fluorobenzoate
• 2-cyano-5-fluorobenzoic acid methyl ester
• 2-Cyano-5-fluoro-benzoic acid methyl ester
• AGN-PC-00J8Z6
• Benzoic acid, 2-cyano-5-fluoro-, methyl ester
• methyl 2-nitrile-5-fluorobenzoate
• SureCN1110936
• AK167256
• CVFHFKWDNDKBOV-UHFFFAOYSA-N
• FCH886946
• 606080-43-7
• SY116552
• MFCD11042789
• AKOS006308614
• CS-0061812
• DTXSID10475189
• METHYL2-CYANO-5-FLUOROBENZOATE
• SCHEMBL1110936
• DS-9453
• AC-28630
• DB-319873
• A868931
• Methyl 2-cyano-5-fluorobenzoate

• MDL： MFCD11042789
• Inchi： 1S/C9H6FNO2/c1-13-9(12)8-4-7(10)3-2-6(8)5-11/h2-4H,1H3
• InChI Key： CVFHFKWDNDKBOV-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#N)=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 179.03825660g/mol
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-5-fluorobenzoate

Methyl 2-cyano-5-fluorobenzoate (CAS No. 606080-43-7): A Comprehensive Overview

Methyl 2-cyano-5-fluorobenzoate (CAS No. 606080-43-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and has been the subject of extensive research in recent years.

The molecular structure of Methyl 2-cyano-5-fluorobenzoate consists of a benzoate core substituted with a cyano group at the 2-position and a fluorine atom at the 5-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both the cyano and fluoro groups enhances its reactivity, allowing for diverse chemical transformations that are essential in drug discovery and industrial applications.

In recent years, Methyl 2-cyano-5-fluorobenzoate has been explored for its potential in developing novel therapeutic agents. Its structural features make it a suitable candidate for further derivatization, leading to compounds with enhanced pharmacological properties. For instance, researchers have investigated its role in synthesizing fluorinated benzoates, which are known to exhibit improved metabolic stability and bioavailability. These attributes are particularly crucial in pharmaceutical development, where optimizing drug properties is essential for achieving desired therapeutic outcomes.

The compound's utility extends beyond pharmaceutical applications. In material science, Methyl 2-cyano-5-fluorobenzoate has been utilized as a precursor in the synthesis of advanced materials with tailored electronic properties. The cyano group can participate in polymerization reactions, contributing to the formation of high-performance polymers that exhibit desirable mechanical and thermal characteristics. Similarly, the fluoro substituent can influence the surface properties of materials, making them more suitable for use in specialized coatings and adhesives.

Recent studies have also highlighted the role of Methyl 2-cyano-5-fluorobenzoate in catalytic processes. Its ability to act as a ligand or intermediate in various catalytic reactions has been leveraged to develop more efficient synthetic routes. For example, it has been employed in cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions are pivotal in pharmaceutical synthesis, enabling the rapid assembly of drug candidates with high precision and yield.

The synthesis of Methyl 2-cyano-5-fluorobenzoate itself is an intricate process that requires careful optimization to ensure high purity and yield. Traditional synthetic routes often involve multi-step sequences that can be time-consuming and resource-intensive. However, advancements in synthetic methodologies have led to more streamlined approaches, incorporating greener chemistry principles to minimize waste and improve efficiency. These innovations not only enhance the practicality of producing Methyl 2-cyano-5-fluorobenzoate but also align with global efforts to promote sustainable chemical manufacturing.

The pharmacological potential of derivatives of Methyl 2-cyano-5-fluorobenzoate continues to be an area of active research. By modifying its structure through further functionalization, scientists aim to develop compounds with targeted biological activities. For instance, studies have explored its derivatives as potential inhibitors of enzyme targets implicated in various diseases. The fluorine atom's electron-withdrawing effect can modulate the reactivity and selectivity of these derivatives, making them promising candidates for drug development.

In conclusion, Methyl 2-cyano-5-fluorobenzoate (CAS No. 606080-43-7) is a versatile compound with significant applications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations, making it indispensable in pharmaceutical synthesis and material science. As research continues to uncover new possibilities for this compound and its derivatives, its importance is likely to grow further, driving innovation in both academic and industrial settings.